Cas no 1399662-89-5 (3-Bromo-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid)
3-Bromo-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid is a heterocyclic compound featuring a fused furopyrrole scaffold with a bromo substituent and a carboxylic acid functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The bromine atom offers a reactive site for further functionalization via cross-coupling reactions, while the carboxylic acid group enhances solubility and allows for derivatization. Its rigid fused-ring system contributes to stability and potential applications in medicinal chemistry, such as the design of enzyme inhibitors or bioactive heterocycles. Suitable for research and industrial use, this compound is handled under controlled conditions due to its reactivity.
![3-Bromo-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid structure](https://ossimg.kuujia.com/scimg/1400000/1399662-89-5x500.png)
1399662-89-5 structure
Product Name:3-Bromo-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid
CAS No:1399662-89-5
MF:C8H6BrNO3
MW:244.042141437531
CID:5150383
Update Time:2025-05-20
3-Bromo-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid
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- Inchi： 1S/C8H6BrNO3/c1-3-6(9)7-5(13-3)2-4(10-7)8(11)12/h2,10H,1H3,(H,11,12)
- InChI Key： IPTXWRVYJWZKAW-UHFFFAOYSA-N
- SMILES： N1C(C(O)=O)=CC2OC(C)=C(Br)C1=2
3-Bromo-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM502291-1g |
3-Bromo-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylicacid |
1399662-89-5 | 97% | 1g |
$*** | 2023-03-30 |
3-Bromo-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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